Cas no 61328-63-0 (Cyclohexanecarboxylic acid, 2-acetyl-5-methyl-)

Cyclohexanecarboxylic acid, 2-acetyl-5-methyl- structure
61328-63-0 structure
Product Name:Cyclohexanecarboxylic acid, 2-acetyl-5-methyl-
CAS No:61328-63-0
MF:C10H16O3
MW:184.232243537903
CID:483792
PubChem ID:58091807
Update Time:2025-04-19

Cyclohexanecarboxylic acid, 2-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 2-acetyl-5-methyl-
    • 2-acetyl-5-methylcyclohexane-1-carboxylic acid
    • SCHEMBL12927379
    • 61328-63-0
    • DTXSID00728797
    • Inchi: 1S/C10H16O3/c1-6-3-4-8(7(2)11)9(5-6)10(12)13/h6,8-9H,3-5H2,1-2H3,(H,12,13)
    • InChI Key: WBKMHCWAPIPKMY-UHFFFAOYSA-N
    • SMILES: OC(C1CC(C)CCC1C(C)=O)=O

Computed Properties

  • Exact Mass: 184.10998
  • Monoisotopic Mass: 184.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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